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Assay Comparison at a Glance

Feature DPPH Assay ABTS Assay

Radical Used DPPH• (1,1-diphenyl-2-

picrylhydrazyl) [1]

ABTS•+ (2,2'-azino-bis(3-ethylbenzothiazoline-

6-sulfonic acid)) [1]

Measured
Wavelength

517 nm [2] 734 nm [3] [4]

Reaction Time ~30 minutes [5] ~6 minutes [3] [5]

Solvent
Compatibility

Limited (e.g., methanol,
ethanol) [6]

Broad (aqueous and organic solvents) [1]

Key Strengths Simple, requires no pre-
incubation [1]

Fast, works with both hydrophilic and lipophilic
antioxidants [1]

Performance and Correlation Insights

Comparative studies reveal how these assays perform in practice and where their results align or diverge.
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Overall Correlation: Studies on a wide range of foods found that antioxidant capacities measured by

ABTS and DPPH are often correlated [1]. However, the ABTS assay tends to show stronger
correlations with other established measures of antioxidant content, such as total phenolics,

flavonoids, and the ORAC (Oxygen Radical Absorbance Capacity) assay [1].
Sensitivity Differences: Research indicates that the ABTS assay is often more sensitive than the

DPPH assay. It has faster reaction kinetics and can detect the antioxidant activity of some
compounds that do not react, or react poorly, with the DPPH radical [5] [6]. For instance, certain

dihydrochalcones and flavanones show activity in the ABTS assay but not in the DPPH assay [6].
Structural Dependence: The response of an antioxidant can vary significantly between assays

based on its chemical structure. The DPPH assay results often align with the Bors criteria for
flavonoid activity (e.g., presence of a catechol group in the B-ring) [6]. In contrast, the structure-

activity relationship in the ABTS assay is less clear and more influenced by the overall number of
hydroxyl groups, particularly for phenolic acids [6].

Decision Workflow

To help you select the most appropriate assay for your research, the following diagram outlines the key

decision points based on your sample type and research objectives.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.sciencedirect.com/science/article/pii/S088915751100038X
https://www.sciencedirect.com/science/article/pii/S088915751100038X
https://pmc.ncbi.nlm.nih.gov/articles/PMC4609401/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7956415/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7956415/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7956415/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7956415/
https://www.smolecule.com/products/s590273?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Choose between
DPPH and ABTS Assays

Is your sample lipophilic
or in a non-alcoholic solvent?

Are you analyzing
flavanones or dihydrochalcones?

 No

Choose ABTS Assay

 Yes

Is a rapid result
a high priority?

 No

 Yes

Do you need the simplest
protocol with minimal prep?

 No  Yes

Choose DPPH Assay

 Yes

Use Both Assays
for Comprehensive View

For a balanced approach

Consider ABTS Assay

Click to download full resolution via product page

Detailed Experimental Protocols

For reproducibility, here are the summarized core methodologies for each assay as commonly implemented

in the literature.

ABTS Radical Scavenging Activity Assay
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The ABTS assay is typically performed as follows [3] [5] [4]:

Radical Cation Generation: The ABTS radical cation (ABTS•+) is produced by reacting a 7 mM
aqueous ABTS solution with 2.45 mM potassium persulfate. This mixture is incubated in the dark

at room temperature for 12-16 hours.
Working Solution Preparation: The resulting blue-green ABTS•+ solution is diluted with ethanol or

buffer until its absorbance reaches 0.70 ± 0.02 at 734 nm.
Sample Reaction: A sample (typically 20 μL) is mixed with the diluted ABTS•+ working solution

(typically 2 mL).
Measurement: The absorbance at 734 nm is measured after a precise reaction period, often 6
minutes.
Calculation & Expression: The percentage of radical scavenging is calculated, and results are

expressed as Trolox equivalents (e.g., mg or mmol TE per gram of sample) using a calibration
curve.

DPPH Radical Scavenging Activity Assay

The DPPH assay is commonly conducted with these steps [2] [5]:

Radical Solution Preparation: A DPPH solution is prepared by dissolving DPPH in methanol (e.g.,

80 μg/mL or 100 μM).
Sample Reaction: An aliquot of the sample (e.g., 0.2 mL or 100 μL) is mixed with the DPPH solution

(e.g., 1 mL or 100 μL) in a 96-well microplate or cuvette.
Incubation & Measurement: The reaction mixture is incubated at room temperature in the dark for

30 minutes, after which the absorbance is measured at 517 nm.
Calculation & Expression: The radical scavenging percentage is calculated, and the antioxidant

capacity is often expressed as IC50 (the concentration required to scavenge 50% of the radicals) or
as Trolox equivalents.

Key Recommendations for Researchers

For Broad Screening: The ABTS assay is often more suitable for initial screening, especially for

complex samples like plant extracts or foods, as it is more versatile in terms of solvent compatibility
and can detect a wider range of antioxidants [1] [6].

For Specific Compound Classes: If your research focuses on flavanones or dihydrochalcones,
the ABTS assay should be preferred, as the DPPH assay may fail to detect their activity [6].

For a Comprehensive Profile: To obtain a complete picture of a sample's antioxidant capacity,
using both assays in parallel is highly recommended. The discrepancies between the two can
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provide valuable insights into the nature of the antioxidants present [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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